Cas no 97659-30-8 (2-methyldodecan-2-amine;octanoic Acid)
97659-30-8 structure
Product Name:2-methyldodecan-2-amine;octanoic Acid
CAS No:97659-30-8
MF:C21H45NO2
MW:343.587507009506
CID:1989076
Update Time:2022-09-23
2-methyldodecan-2-amine;octanoic Acid Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, compound with 1,1-dimethylundecylamine (1:1)
- 2-methyldodecan-2-amine
- octanoic acid
- 2-methyldodecan-2-amine,octanoic acid
- 2-methyldodecan-2-amine;octanoic Acid
-
- Inchi: 1S/C13H29N.C8H16O2/c1-4-5-6-7-8-9-10-11-12-13(2,3)14;1-2-3-4-5-6-7-8(9)10/h4-12,14H2,1-3H3;2-7H2,1H3,(H,9,10)
- InChI Key: FOBPSTLDOFSKBB-UHFFFAOYSA-N
- SMILES: O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O.N([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 343.345
- Monoisotopic Mass: 343.345
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 15
- Complexity: 208
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Boiling Point: 458.8°C at 760 mmHg
- Flash Point: 231.2°C
2-methyldodecan-2-amine;octanoic Acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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